Cas no 2137589-02-5 (1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl-
• CAS No: 2137589-02-5
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5259081
• PubChem ID: 165440495
• Update Time: 2025-07-18

1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl-
• 3-({4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl}methyl)cyclobutan-1-amine
• 2137589-02-5
• EN300-373268

• Inchi： 1S/C9H17N5/c1-11-4-9-6-14(13-12-9)5-7-2-8(10)3-7/h6-8,11H,2-5,10H2,1H3
• InChI Key： VFKSXWDUMPBJQC-UHFFFAOYSA-N
• SMILES： N1(CC2CC(N)C2)C=C(CNC)N=N1

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 340.8±40.0 °C(Predicted)
• pka: 10.54±0.40(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl-

1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- (CAS No. 2137589-02-5): A Comprehensive Overview

1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- (CAS No. 2137589-02-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties and applications in drug discovery and development.

The 1H-1,2,3-triazole scaffold is a privileged structure in medicinal chemistry, often utilized in the design of bioactive molecules due to its stability and ability to form strong hydrogen bonds. The presence of the 1-[(3-aminocyclobutyl)methyl]-N-methyl substituent further enhances the compound's versatility and potential for therapeutic applications. This substituent introduces additional functional groups that can interact with biological targets, making it an attractive candidate for various drug discovery programs.

Recent studies have highlighted the potential of 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The triazole core and the aminocyclobutyl substituent work synergistically to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- has also been investigated for its potential as an antiviral agent. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves binding to viral proteins and disrupting their function, thereby preventing viral replication and spread.

The pharmacokinetic properties of 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both oral and parenteral administration routes.

Furthermore, the safety profile of 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- has been evaluated in animal models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, 1H-1,2,3-Triazole-4-methanamine, 1-[(3-aminocyclobutyl)methyl]-N-methyl- (CAS No. 2137589-02-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for drug discovery and development programs. Ongoing research continues to explore its full potential in various medical fields.